Cas no 50830-59-6 (1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-, dimer)

• Product Name: 1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-, dimer
• CAS No: 50830-59-6
• MF: C₈F₆N₆O₂S₂
• MW: 390.245018005371
• CID: 934346
• Update Time: 2023-08-02

1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-, dimer Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-isocyanato-5-(trifluoromethyl)-, dimer
• 5-Trifluoromethyl-1,3,4-thiadiazol-2-ylisocyanate dimer
• URHWSBNYORJPFQ-UHFFFAOYSA-N
• 5-trifluoromethyl-1,3,4-thiadiazol-2yl isocyanate dimer
• 5-trifluoromethyl-1,3,4-thiadiazol- 2-yl isocyanate dimer
• 5-trifluoromethyl-1,3,4-thiadiazol-2-yl isocyanate dimer

• Inchi： 1S/2C4F3N3OS/c2*5-4(6,7)2-9-10-3(12-2)8-1-11
• InChI Key： URHWSBNYORJPFQ-UHFFFAOYSA-N
• SMILES： S1C(N=C=O)=NN=C1C(F)(F)F.S1C(N=C=O)=NN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 167